(4-phenyl-5-thioxo-4,5-dihydro-1H-tetrazol-1-yl)acetic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(4-phenyl-5-thioxo-4,5-dihydro-1H-tetrazol-1-yl)acetic acid, also known as PTAA, is a novel tetrazole derivative that has shown promising results in various scientific research applications. PTAA has garnered significant attention from researchers due to its unique chemical structure and potential applications in the fields of medicinal chemistry and pharmacology.
Mechanism of Action
The mechanism of action of (4-phenyl-5-thioxo-4,5-dihydro-1H-tetrazol-1-yl)acetic acid is not yet fully understood. However, it is believed that this compound exerts its pharmacological effects by inhibiting the activity of certain enzymes. This compound has been shown to inhibit the activity of acetylcholinesterase, an enzyme that plays a crucial role in the transmission of nerve impulses.
Biochemical and Physiological Effects:
This compound has been shown to possess a wide range of biochemical and physiological effects. It has been shown to possess antimicrobial, antifungal, and antitumor properties. It has also been shown to inhibit the activity of certain enzymes, making it a potential drug candidate for the treatment of various diseases.
Advantages and Limitations for Lab Experiments
(4-phenyl-5-thioxo-4,5-dihydro-1H-tetrazol-1-yl)acetic acid has several advantages for lab experiments. It is easy to synthesize and has a high yield. It is also stable and can be stored for long periods of time. However, this compound has some limitations for lab experiments. It is highly reactive and can be toxic in high concentrations.
Future Directions
For the study of (4-phenyl-5-thioxo-4,5-dihydro-1H-tetrazol-1-yl)acetic acid include the development of this compound derivatives with improved pharmacological properties, the study of its mechanism of action, and the exploration of its potential use as a drug candidate for the treatment of various diseases.
Synthesis Methods
The synthesis of (4-phenyl-5-thioxo-4,5-dihydro-1H-tetrazol-1-yl)acetic acid involves the reaction of 4-phenyl-5-thioxo-4,5-dihydro-1H-tetrazole with chloroacetic acid in the presence of a base such as triethylamine. The reaction yields this compound as a white solid with a high yield.
Scientific Research Applications
(4-phenyl-5-thioxo-4,5-dihydro-1H-tetrazol-1-yl)acetic acid has been extensively studied for its potential applications in the field of medicinal chemistry and pharmacology. This compound has been shown to possess antimicrobial, antifungal, and antitumor properties. It has also been shown to inhibit the activity of certain enzymes, making it a potential drug candidate for the treatment of various diseases.
Properties
IUPAC Name |
2-(4-phenyl-5-sulfanylidenetetrazol-1-yl)acetic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8N4O2S/c14-8(15)6-12-9(16)13(11-10-12)7-4-2-1-3-5-7/h1-5H,6H2,(H,14,15) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PWQHUIMOJOPERX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)N2C(=S)N(N=N2)CC(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8N4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
236.25 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.